Cas no 921585-66-2 (N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methyl-3-nitrobenzamide)

• Product Name: N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methyl-3-nitrobenzamide
• CAS No: 921585-66-2
• MF: C₁₉H₁₆N₄O₅S
• MW: 412.419142723084
• CID: 5847351
• PubChem ID: 26841831
• Update Time: 2025-06-08

N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-N-[4-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-3-nitro-
• 921585-66-2
• 4-methyl-N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]-3-nitrobenzamide
• 4-methyl-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-3-nitrobenzamide
• F2099-0018
• N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-methyl-3-nitrobenzamide
• AKOS001951749
• N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methyl-3-nitrobenzamide

• Inchi： 1S/C19H16N4O5S/c1-12-3-4-14(11-17(12)23(25)26)19(24)20-15-7-5-13(6-8-15)16-9-10-18(22-21-16)29(2,27)28/h3-11H,1-2H3,(H,20,24)
• InChI Key： TZUMRFOVVYSPIQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(S(C)(=O)=O)C=C2)C=C1)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 412.08414080g/mol
• Monoisotopic Mass: 412.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• Boiling Point: 631.2±55.0 °C(Predicted)
• pka: 11.97±0.70(Predicted)

Additional information on N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methyl-3-nitrobenzamide

Introduction to N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methyl-3-nitrobenzamide (CAS No. 921585-66-2)

N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methyl-3-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 921585-66-2, represents a unique structural motif that has been explored for its potential biological activities. The molecular framework of this compound integrates several key pharmacophoric elements, including a nitro group, a methyl substituent, and a pyridazine core, which are known to contribute to its interactions with biological targets.

The< strong>N-4-(6-methanesulfonylpyridazin-3-yl)phenyl moiety is particularly noteworthy, as it combines a phenyl ring with a pyridazine scaffold that is further functionalized with a methanesulfonyl group. This structural arrangement not only enhances the compound's solubility and bioavailability but also modulates its electronic properties, making it an attractive candidate for further derivatization and optimization. The< strong>4-methyl group at the benzamide position adds another layer of complexity, influencing the compound's metabolic stability and binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. Pyridazine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The< strong>6-methanesulfonylpyridazin-3-yl moiety in N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methyl-3-nitrobenzamide is a prime example of how functionalization can enhance the pharmacological profile of a molecule. This group not only provides a site for further chemical modification but also contributes to the overall polarity of the compound, which is crucial for its interaction with biological targets.

The< strong>phenyl ring in this compound serves as an anchor point for various interactions with biological molecules. Its aromatic nature allows for π-stacking interactions, which are commonly observed in drug-receptor binding. Additionally, the presence of the< strong>methyl group at the 4-position of the benzamide moiety can influence the conformational flexibility of the molecule, thereby affecting its binding kinetics and thermodynamics.

The< strong>3-nitrobenzamide portion of the molecule is another critical pharmacophore that has been extensively studied for its biological activity. Nitroaromatic compounds are known for their diverse pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial properties. The nitro group can be further functionalized through reduction or other chemical transformations to yield different derivatives with tailored biological activities. This versatility makes N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methyl-3-nitrobenzamide a valuable scaffold for drug discovery efforts.

In the context of contemporary pharmaceutical research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). These interactions are often involved in complex cellular pathways and are challenging to target with traditional small molecule drugs. The structural features of N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methyl-3-nitrobenzamide make it a promising candidate for this purpose. The combination of the< strong>pyridazine,< strong>phenyl, and< strong>methyl groups provides multiple interaction points with potential protein targets, allowing for the development of highly specific inhibitors.

The< strong>nitro group and the methanesulfonyl moiety also contribute to the compound's ability to engage with various enzymes and receptors. For instance, nitroaromatic compounds have been shown to interact with cytochrome P450 enzymes, which play a crucial role in drug metabolism. Understanding these interactions can help in designing molecules that are more resistant to metabolic degradation and have longer half-lives in vivo.

In addition to its potential as an inhibitor of PPIs, N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-methyl-3-nitrobenzamide has shown promise in other therapeutic areas. Recent studies have suggested that this compound may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The< strong>methanesulfonyl group and the nitro group are particularly important in these interactions, as they can engage with specific residues on target proteins.

The development of novel synthetic methodologies has also played a significant role in enhancing our ability to explore derivatives of N-4-(6-methanesulfonylpyridazin-3-y1)phenyl)-4-methyl)-3-nitrobenzamide. Advances in catalytic chemistry have enabled more efficient and selective functionalizations of this scaffold, allowing researchers to rapidly generate libraries of compounds for high-throughput screening. These libraries can then be used to identify lead compounds that exhibit desirable biological activities.

The use of computational modeling techniques has further accelerated the drug discovery process by allowing researchers to predict how different derivatives will interact with biological targets. Molecular docking studies have been particularly useful in understanding how changes in the structure of N-4-(6-methanesulfonyl)pyridazin--3--y1))phenyl-4--methyl-3--nitrobenzamide> will affect its binding affinity and selectivity.

In conclusion, N-4-(6-methanesulfonyl)pyridazin--3--y1))phenyl-4--methyl-3--nitrobenzamide, with its CAS number 921585- 66- 2, represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely that we will see further advancements in our ability to treat complex diseases through innovative drug design strategies.